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Compound of Interest

Compound Name: m-PEG5-sulfonic acid

Cat. No.: B609275

An In-depth Technical Guide to the Safety and Handling of m-PEG5-sulfonic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for m-
PEG5-sulfonic acid (CAS No. 1807505-35-6). The information is compiled from available
safety data sheets and chemical supplier information to ensure safe laboratory practices.

Chemical and Physical Properties

m-PEG5-sulfonic acid is a polyethylene glycol (PEG) based linker used in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[1][2] Its hydrophilic nature enhances the solubility
of molecules to which it is attached.[3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b609275?utm_src=pdf-interest
https://www.benchchem.com/product/b609275?utm_src=pdf-body
https://www.benchchem.com/product/b609275?utm_src=pdf-body
https://www.benchchem.com/product/b609275?utm_src=pdf-body
https://www.benchchem.com/product/b609275?utm_src=pdf-body
https://file.glpbio.com/quotepdf/sds.php?token=2FvnWyjJOYcKLCSZAgR3SXpgpURvOEqbXqOICPjrjpmLGpi6x2k0thDEqEb_5yuRFNt4EDmlCWta2iHC3QQumWyDDXIvEzRV6EPWm4y_2gKmqH90AvqLZHb3N7qBf7O4yC_LjxlNTjpNE
https://www.medchemexpress.com/m-peg5-sulfonic-acid.html
https://broadpharm.com/product/bp-22871
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 1807505-35-6 [31[4]
Molecular Formula C11H2408S
Molecular Weight 316.37 g/mol
Purity Typically 298%
Appearance Nojt specified (likely a liquid or
solid)
Density 1.214+0.06 g/cm3 (Predicted)

Hazard Identification and Classification

There is conflicting information regarding the hazardous nature of m-PEG5-sulfonic acid. One
supplier's Safety Data Sheet (SDS) classifies it as a hon-hazardous substance or mixture.
However, another supplier indicates potential hazards. It is prudent to handle the compound
with care, adhering to the more conservative safety precautions.

GHS Hazard Statements (as listed by one supplier, but not universally adopted):

H301: Toxic if swallowed.

H311: Toxic in contact with skin.

H314: Causes severe skin burns and eye damage.

H315: Causes skin irritation.

Precautionary Statements:

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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First Aid Measures

In case of exposure, follow these first aid guidelines.

Exposure Route First Aid Measures Source

Remove contact lenses. Flush
eyes immediately with large
amounts of water. Ensure

Eye Contact ]
adequate flushing by
separating eyelids with fingers.

Call a physician.

Rinse skin thoroughly with
) large amounts of water.
Skin Contact . :
Remove contaminated clothing

and shoes. Call a physician.

Relocate to fresh air. If

breathing is difficult, provide
Inhalation cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth

resuscitation.

Wash out mouth with water. Do
Ingestion NOT induce vomiting. Call a

physician.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of m-PEG5-sulfonic acid and
ensure laboratory safety.
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Aspect

Guidelines Source

Handling

Avoid inhalation, and contact
with eyes and skin. Avoid the
formation of dust and aerosols.
Use in a well-ventilated area

with appropriate exhaust.

Storage

Store at -20°C in a tightly

sealed container.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when

handling m-PEG5-sulfonic acid.

Researcher Handling

m-PEG5-sulfonic acid

Y

* Recommended P%rsonal Protective Equipment

Y

Lab Coat

Safety Goggles/Glasses Chemical Resistant Gloves

Respirator (if dust/aerosol is generated)

Click to download full resolution via product page

Recommended PPE for handling m-PEG5-sulfonic acid.

Accidental Release Measures

In the event of a spill, follow the procedure outlined below.
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Spill of m-PEG5-sulfonic acid Occurs

Evacuate personnel to a safe area

!

Ensure adequate ventilation

!

Prevent further leakage or spillage

'

Absorb with inert material
(e.g., diatomite, universal binders)

!

Decontaminate surfaces and equipment
with alcohol

!

Dispose of contaminated material
according to regulations

Click to download full resolution via product page

Workflow for responding to a spill of m-PEG5-sulfonic acid.

Stability and Reactivity

Information on the chemical stability and reactivity of m-PEG5-sulfonic acid is limited. As a
general precaution for PEG compounds, avoid strong oxidizing agents. The sulfonic acid group
may react with bases.
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Disposal Considerations

Dispose of m-PEG5-sulfonic acid and any contaminated materials in accordance with local,
state, and federal regulations. Do not allow the chemical to enter drains or water courses.

Incompatible Materials

To prevent hazardous reactions, avoid contact with the following substances.

Avoid Contact With

Potential hazardous 1reaction'I Strong Oxidizing Agents

m-PEGS5-sulfonic acid : :
| Acid-base reaction

—P»| Bases

Click to download full resolution via product page

Materials incompatible with m-PEG5-sulfonic acid.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal safety review and training. Always consult the most current Safety Data Sheet from your
supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [m-PEG5-sulfonic acid safety and handling guidelines].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609275#m-peg5-sulfonic-acid-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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